Cas no 923250-21-9 (N-{2-5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{2-5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923250-21-9
• MF: C₂₀H₂₂ClN₃O₃S
• MW: 419.92498254776
• CID: 5802228
• PubChem ID: 16590115
• Update Time: 2025-10-23

N-{2-5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(2-chlorophenyl)-2-(2-methylpropanoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS016900213
• 923250-21-9
• N-{2-[5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS001334115
• starbld0006748
• N-(2-(5-(2-chlorophenyl)-1-isobutyryl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F3258-0055
• Z223847224
• N-{2-5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C20H22ClN3O3S/c1-13(2)20(25)24-19(14-8-4-6-10-16(14)21)12-18(22-24)15-9-5-7-11-17(15)23-28(3,26)27/h4-11,13,19,23H,12H2,1-3H3
• InChI Key： WCVHGDDNHWALSZ-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC=C1C1=NN(C(=O)C(C)C)C(C2=CC=CC=C2Cl)C1)(=O)=O

Computed Properties

• Exact Mass: 419.1070404g/mol
• Monoisotopic Mass: 419.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.2Ų

Additional information on N-{2-5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{2-[5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 923250-21-9)

The compound N-{2-[5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, identified by the CAS registry number 923250-21-9, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and features a pyrazole ring system, which is known for its versatility in drug design. The presence of a chlorophenyl group and a methylpropanoyl substituent further enhances its structural complexity and functional diversity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by subsequent substitution reactions to introduce the methanesulfonamide group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. The use of microwave-assisted synthesis has also been reported, which significantly accelerates the reaction process while maintaining high yields.

The structural features of this compound make it an attractive candidate for various applications in drug discovery. The pyrazole ring, being a five-membered heterocycle with two nitrogen atoms, contributes to its stability and ability to form hydrogen bonds. The methanesulfonamide group is known for its excellent bioavailability and ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The chlorophenyl substituent introduces electronic effects that can influence the compound's interaction with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of protein kinases, which are critical targets in cancer therapy. Preclinical data suggest that it exhibits potent inhibitory activity against several kinases involved in oncogenic signaling pathways. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as high solubility in aqueous solutions and prolonged half-life in vivo. These characteristics are crucial for developing drugs with sustained therapeutic effects. Furthermore, its low toxicity profile, as observed in acute toxicity studies, underscores its safety for potential human use.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with its biological targets. Molecular docking studies reveal that the methanesulfonamide group plays a pivotal role in binding affinity by forming strong hydrogen bonds with key residues in the active site of target proteins. This understanding has guided further optimization efforts to enhance potency and selectivity.

In conclusion, N-{2-[5-(2-chlorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 923250-21-9) represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with advanced synthetic methods and pharmacokinetic properties, positions it as a valuable asset in the pursuit of innovative medicinal agents.